Cas no 1805057-75-3 (3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine
• CAS No: 1805057-75-3
• MF: C₇H₇ClF₂N₂
• MW: 192.593687295914
• CID: 4852388
• Update Time: 2025-10-29

3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H7ClF2N2/c1-3-2-12-6(8)5(11)4(3)7(9)10/h2,7H,11H2,1H3
• InChI Key： XUPWXZNNNNFTCL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=C(C=N1)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine

Comprehensive Overview of 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine (CAS No. 1805057-75-3)

3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine (CAS No. 1805057-75-3) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and chloro substituents, offers a versatile scaffold for synthesizing novel molecules with potential applications in drug discovery and crop protection. Its molecular structure, featuring an amino group at the 3-position and a methyl group at the 5-position, makes it a valuable intermediate for constructing complex heterocyclic systems.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly interested in 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine for its potential role in developing next-generation kinase inhibitors and antimicrobial agents. The incorporation of fluorine atoms, as seen in the difluoromethyl moiety, is a strategic approach to improve the lipophilicity and binding affinity of therapeutic compounds, addressing common challenges in drug design.

The agrochemical industry has also explored the utility of CAS No. 1805057-75-3 in formulating advanced pesticides and herbicides. The compound’s structural features, such as the chloro and amino groups, contribute to its reactivity, enabling the synthesis of derivatives with tailored biological activities. This aligns with the growing trend of developing environmentally friendly and target-specific agrochemicals, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine serves as a pivotal building block for cross-coupling reactions and nucleophilic substitutions. Its compatibility with palladium-catalyzed transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been documented in several studies. These reactions are critical for constructing biaryl systems and nitrogen-containing heterocycles, which are prevalent in many FDA-approved drugs.

Another area of interest is the compound’s potential in material science, particularly in the design of organic electronic materials. The pyridine core, combined with fluorine substituents, can influence the electronic properties of polymers and small molecules, making them suitable for applications in OLEDs and photovoltaic devices. This intersection of chemistry and materials engineering is a hot topic among researchers aiming to develop sustainable energy solutions.

Safety and handling of CAS No. 1805057-75-3 are also frequently discussed in scientific forums. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. This emphasis on safety reflects the broader industry focus on green chemistry and responsible research, which are trending topics in academic and industrial circles.

In summary, 3-Amino-2-chloro-4-(difluoromethyl)-5-methylpyridine (CAS No. 1805057-75-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and reactivity profile make it a subject of ongoing research, particularly in the context of drug discovery, sustainable agriculture, and renewable energy technologies. As scientific inquiries into fluorinated compounds continue to expand, this pyridine derivative is poised to play a pivotal role in shaping future innovations.